4-(aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride
Overview
Description
4-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride, also known as 4-AM-N-Py-Bz-DHC, is a novel small molecule with a variety of applications in scientific research. It is a useful tool for studying the structure and function of proteins, as well as for drug development. This molecule is also used in laboratory experiments to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Protein Kinase Inhibition
APYB: has been investigated as a scaffold for protein kinase inhibition. Initially, pyrido[3,4-g]quinazoline was identified as a relevant scaffold in this context. To explore whether the planarity of this heterocyclic system is essential for protein kinase inhibitory potency, researchers synthesized new compounds by opening the central cycle. These derivatives, including (2-aminopyrimidin-4-yl)(pyridin-4-yl)methanone , were evaluated against a panel of protein kinases. The results highlighted that the planar pyrido[3,4-g]quinazoline tricyclic system is crucial for maintaining inhibitory potency .
Metal-Organic Frameworks (MOFs)
APYB: serves as a flexible achiral ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs, such as ZnL2·2H2O, CdL2(H2O)2·8H2O, CoL2(H2O)·H2O, and NiL2(H2O), exhibit interesting structural properties. The hydrothermal synthesis of these complexes involves the coordination of APYB with metal ions, leading to intriguing materials with potential applications in gas storage, catalysis, and sensing .
Spin-Crossover Coordination Polymers
Two-dimensional spin-crossover coordination polymers (SCO-CPs) have been developed using APYB . These SCO-CPs, formulated as [FeII(TPE)(NCX)2]·solv (where X = BH3, Se, or S), exhibit switchable magnetic properties. The incorporation of APYB as a ligand contributes to the unique spin-crossover behavior, making these materials promising for molecular switches and memory devices .
properties
IUPAC Name |
4-(aminomethyl)-N-pyridin-4-ylbenzamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O.2ClH/c14-9-10-1-3-11(4-2-10)13(17)16-12-5-7-15-8-6-12;;/h1-8H,9,14H2,(H,15,16,17);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJUJLJALMMIXKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)C(=O)NC2=CC=NC=C2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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